Cas no 30359-73-0 (1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-
• CAS No: 30359-73-0
• MF: C₁₆H₁₂Br₃N₅
• MW: 514.011980056763
• CID: 316381
• PubChem ID: 53437411
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2,N4-diphenyl-6-(tribromomethyl)-
• 2-N,2-N-diphenyl-6-(tribromomethyl)-1,3,5-triazine-2,4-diamine
• DTXSID50701075
• 30359-73-0
• N~2~,N~2~-Diphenyl-6-(tribromomethyl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C16H12Br3N5/c17-16(18,19)13-21-14(20)23-15(22-13)24(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,20,21,22,23)
• InChI Key： ZASNDAMYCBYQGD-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(N)=NC(=N1)N(C1C=CC=CC=1)C1C=CC=CC=1)(Br)Br

Computed Properties

• Exact Mass: 510.86436
• Monoisotopic Mass: 510.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.993
• Boiling Point: 550°Cat760mmHg
• Flash Point: 286.4°C
• Refractive Index: 1.768
• PSA: 62.73